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Compound of Interest

Compound Name: FMOC-DL-4-pyridylalanine

Cat. No.: B1308215

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Fmoc-DL-4-
pyridylalanine powder, a key building block in peptide synthesis and drug development.
Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the
integrity of the compound.

Chemical Identification and Properties

Fmoc-DL-4-pyridylalanine is an amino acid derivative where the amino group is protected by
a fluorenylmethyloxycarbonyl (Fmoc) group. This protection is essential for its use in solid-
phase peptide synthesis (SPPS).
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Property Data Citation
N-a-(9-
Chemical Name Fluorenylmethyloxycarbonyl)-

DL-4-pyridylalanine

Fmoc-DL-4-pyridylalanine,
Synonyms [1]
FMOC-DL-4-PAL-OH

Molecular Formula C23H20N204 [2][3]
Molecular Weight 388.4 g/mol [2][4]
Appearance White to off-white powder [2]
_ _ 198 - 203 °C (for L-
Melting Point ) [2]
enantiomer)
Storage Temperature 2-8°C [3]

Hazard Identification and Toxicology

While specific toxicological data for the DL-racemic mixture is not readily available, the L-
enantiomer is classified as an irritant. It is prudent to handle the DL-form with the same level of
caution.

GHS Hazard Statements for the L-Enantiomer:
e H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]
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Toxicological Data

Information

Acute Toxicity

No data available. Shall not be classified as
acutely toxic based on data for similar Fmoc-

amino acids.[5]

Skin Corrosion/Irritation

Causes skin irritation.[4]

Serious Eye Damage/Irritation

Causes serious eye irritation.[4]

Respiratory or Skin Sensitization

Shall not be classified as a respiratory or skin

sensitiser based on data for similar compounds.

[5]

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human

carcinogen by IARC.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the

guality of the compound.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or chemical goggles.[6]

e Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).[6]

Gloves must be inspected prior to use and disposed of correctly.[7]

» Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is

generated.[5]

» Body Protection: Wear a laboratory coat.

Engineering Controls:
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» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
larger quantities or when dust generation is likely.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][6]

 Recommended storage temperature is 2-8°C.[3]

First-Aid Measures

Exposure Route First-Aid Procedure Citation

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [61[7]
artificial respiration. Seek

medical attention.

Immediately wash off with
soap and plenty of water.

Skin Contact Remove contaminated [6][7]
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [61[7]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

attention immediately.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [61[7]

Rinse mouth with water. Seek

medical attention.
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Stability and Reactivity

Reactivity: The product is generally stable under recommended storage conditions.[5]

Chemical Stability: The Fmoc protecting group is labile to bases. It is rapidly removed by
primary and secondary amines (e.g., piperidine) and more slowly by tertiary amines.[8] This
reactivity is the basis for its use in SPPS.[9][10]

Conditions to Avoid:

e Avoid dust formation.[6]

o Exposure to strong bases, which will cause deprotection of the Fmoc group.[8][9]
Incompatible Materials:

e Strong oxidizing agents.[5][6]

e Strong acids.[6]

e Strong bases.

Hazardous Decomposition Products:

e Under fire conditions, hazardous decomposition products may include carbon oxides (CO,
CO2) and nitrogen oxides (NOx).[6]

e Base-induced decomposition (deprotection) yields dibenzofulvene and carbon dioxide.[9]

Experimental Protocols

Protocol for Weighing and Preparing a Solution of
Fmoc-DL-4-pyridylalanine

This protocol is designed to minimize exposure and ensure accurate preparation of solutions

for peptide synthesis.

e Preparation:
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o Ensure the chemical fume hood is operational and the work area is clean.

o Assemble all necessary equipment: analytical balance, weigh paper, spatulas, appropriate
glassware, and solvent(s) (e.g., Dimethylformamide - DMF).

o Don appropriate PPE (lab coat, safety glasses, and gloves).

e Weighing:

o

Tare the analytical balance with a clean piece of weigh paper.

[¢]

Carefully transfer the desired amount of Fmoc-DL-4-pyridylalanine powder from the
storage container to the weigh paper using a clean spatula.

[¢]

Perform this step slowly to minimize dust generation.

[e]

Record the exact weight of the powder.

» Solubilization:
o Carefully transfer the weighed powder into the appropriate flask or vial.
o Add the desired solvent (e.g., DMF) to the container.

o Gently swirl or vortex the container to dissolve the powder completely. Sonication may be
used if necessary to aid dissolution.

e Cleanup:

o Dispose of the used weigh paper and any contaminated materials in the appropriate
chemical waste container.

o Clean the spatula and work area thoroughly.

o Remove and dispose of gloves properly, and wash hands.

Visualized Workflows and Relationships
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Safe Handling Workflow for Fmoc-DL-4-pyridylalanine Powder

Start: Receive Compound

Store at 2-8°C
in a dry, well-ventilated area

iéetrieval

Preparation for Use:
Gather PPE and Equipment

Y

Weighing Powder
(in fume hood)

Key Safety Precauti$ns

Y Wear Appropriate PPE:
Dissolution in Solvent Use Engineering Controls: - Safety Goggles
(e.g., DMF) - Fume Hood - Gloves
- Lab Coat

Use in Reaction
(e.g., Peptide Synthesis)

'

Post-Reaction Cleanup

End: Waste Disposal
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Fmoc Group Deprotection Pathway

< Carbanion Intermediate
B-Eliminati

H2N-Peptide
(Free Amine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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